Cas no 1099653-15-2 (4-(5-chlorothiophen-2-yl)butan-2-one)

• Product Name: 4-(5-chlorothiophen-2-yl)butan-2-one
• CAS No: 1099653-15-2
• MF: C₈H₉ClOS
• MW: 188.674460172653
• CID: 4571897
• PubChem ID: 43370297
• Update Time: 2025-10-29

4-(5-chlorothiophen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorothiophen-2-yl)butan-2-one

• Inchi： 1S/C8H9ClOS/c1-6(10)2-3-7-4-5-8(9)11-7/h4-5H,2-3H2,1H3
• InChI Key： JIIAJJTWXULCBX-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-chlorothiophen-2-yl)butan-2-one

Comprehensive Overview of 4-(5-Chlorothiophen-2-yl)butan-2-one (CAS No. 1099653-15-2)

4-(5-Chlorothiophen-2-yl)butan-2-one (CAS No. 1099653-15-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This ketone derivative, featuring a chlorothiophene moiety, is particularly notable for its role in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its utility in drug discovery, polymer synthesis, and flavor and fragrance formulations.

The compound's molecular structure, which combines a thiophene ring with a chloro substituent and a butanone chain, offers a versatile platform for chemical modifications. This adaptability makes it a valuable building block in organic synthesis. Recent studies highlight its potential in developing bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents. As the demand for novel therapeutic compounds grows, 4-(5-Chlorothiophen-2-yl)butan-2-one is emerging as a key intermediate in medicinal chemistry.

In the agrochemical sector, 4-(5-Chlorothiophen-2-yl)butan-2-one is being investigated for its role in formulating crop protection agents. Its structural features align with the industry's shift toward sustainable pesticides and green chemistry principles. The compound's ability to act as a precursor for herbicides and fungicides is particularly relevant amid rising global concerns about food security and environmental impact.

From a material science perspective, this compound is gaining traction in the development of conductive polymers and organic electronics. The thiophene backbone is known for its electron-rich properties, making it a candidate for optoelectronic devices such as OLEDs and solar cells. With the rapid advancement of renewable energy technologies, 4-(5-Chlorothiophen-2-yl)butan-2-one could play a pivotal role in next-generation energy storage solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 4-(5-Chlorothiophen-2-yl)butan-2-one. These methods ensure high purity and consistency, which are critical for its applications in fine chemicals and research laboratories. The compound's stability under standard storage conditions further enhances its practicality for industrial use.

As the scientific community continues to explore the potential of heterocyclic compounds, 4-(5-Chlorothiophen-2-yl)butan-2-one stands out as a promising candidate. Its compatibility with catalytic reactions and cross-coupling methodologies opens doors to innovative synthetic routes. Whether in academic research or industrial production, this compound exemplifies the intersection of chemical innovation and practical application.

In summary, 4-(5-Chlorothiophen-2-yl)butan-2-one (CAS No. 1099653-15-2) is a multifaceted compound with broad relevance across multiple sectors. Its structural uniqueness and functional versatility make it a subject of ongoing research and development. For professionals seeking high-quality chemical intermediates or advanced research materials, this compound offers a compelling combination of performance and potential.